![molecular formula C14H18FNO4 B3037577 (S)-3-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid CAS No. 479064-88-5](/img/structure/B3037577.png)
(S)-3-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid
Overview
Description
“(S)-3-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid” is a complex organic compound. The tert-butoxycarbonyl (Boc) group is a protective group used in organic synthesis . The Boc group is added to amines to prevent them from reacting during a chemical reaction . The compound also contains a 4-fluorophenyl group, which is a phenyl group substituted with a fluorine atom .
Synthesis Analysis
The synthesis of such compounds often involves the introduction of the tert-butoxycarbonyl group into a variety of organic compounds using flow microreactor systems . This process is more efficient, versatile, and sustainable compared to the batch .Molecular Structure Analysis
The molecular structure of this compound includes a tert-butoxycarbonyl group, an amino group, a 4-fluorophenyl group, and a propanoic acid group . The exact structure would need to be confirmed using techniques such as NMR, HPLC, LC-MS, UPLC & more .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Techniques such as NMR, HPLC, LC-MS, UPLC & more can be used to analyze these properties .Scientific Research Applications
Synthesis of Tertiary Butyl Esters
The tert-butoxycarbonyl (Boc) group in this compound is used in the synthesis of tertiary butyl esters . A method has been developed for the direct introduction of the Boc group into a variety of organic compounds using flow microreactor systems . This process is more efficient, versatile, and sustainable compared to the batch .
Chemical Transformations
The tert-butyl group in this compound is used in various chemical transformations . Its unique reactivity pattern, elicited by the crowded tert-butyl group, is highlighted by summarising characteristic applications .
Biosynthetic Pathways
The tert-butyl group in this compound has implications in biosynthetic pathways . It is used in nature and has relevance in these pathways .
Biodegradation Pathways
The tert-butyl group in this compound is also involved in biodegradation pathways . It plays a role in the degradation of organic compounds in nature .
Biocatalytic Processes
The tert-butyl group in this compound could potentially be applied in biocatalytic processes . The crowded tert-butyl group’s unique reactivity pattern could be harnessed in these processes .
Future Directions
Mechanism of Action
Target of Action
The tert-butoxycarbonyl (boc) group is commonly used in synthetic organic chemistry for the protection of amines .
Mode of Action
The Boc group is introduced into a variety of organic compounds using flow microreactor systems . This process is efficient, versatile, and sustainable compared to the batch . The Boc group serves as a protective group for amines during chemical reactions, preventing unwanted side reactions .
Biochemical Pathways
The introduction of the boc group into organic compounds can influence various chemical transformations . It has implications in biosynthetic and biodegradation pathways .
Pharmacokinetics
The boc group can be rapidly and effectively deprotected at high temperatures using a thermally stable ionic liquid . This process could potentially influence the compound’s bioavailability.
Result of Action
The introduction of the Boc group into organic compounds results in the protection of amines, enabling them to undergo various chemical transformations without unwanted side reactions . The deprotection of the Boc group can be achieved at high temperatures .
Action Environment
The action of this compound can be influenced by environmental factors such as temperature. For instance, the deprotection of the Boc group can be achieved at high temperatures . The use of flow microreactor systems for the introduction of the Boc group is more efficient, versatile, and sustainable compared to the batch .
properties
IUPAC Name |
(3S)-3-(4-fluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(8-12(17)18)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRVBNEFIXONNFA-NSHDSACASA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC(=O)O)C1=CC=C(C=C1)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC(=O)O)C1=CC=C(C=C1)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801144413 | |
Record name | (βS)-β-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-fluorobenzenepropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801144413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-3-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid | |
CAS RN |
479064-88-5 | |
Record name | (βS)-β-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-fluorobenzenepropanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=479064-88-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (βS)-β-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-fluorobenzenepropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801144413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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